Cas no 55276-24-9 (2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl-
• CAS No: 55276-24-9
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 352369
• PubChem ID: 816935
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-amino-1,3,6-trimethyl-
• 5-amino-1,3,6-trimethylpyrimidine-2,4-dione
• SCHEMBL480553
• FDKLGFYAEDLCNA-UHFFFAOYSA-N
• AB-323/25048145
• CS-0367048
• AKOS006274905
• 5-amino-1,3,6-trimethyluracil
• 55276-24-9
• DTXSID30355717
• 5-amino-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C7H11N3O2/c1-4-5(8)6(11)10(3)7(12)9(4)2/h8H2,1-3H3
• InChI Key： FDKLGFYAEDLCNA-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C(=C(C)N1C)N)=O

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.64